Cas no 2228519-30-8 (tert-butyl N-2-(2-chloro-6-methylpyridin-4-yl)-1-oxopropan-2-ylcarbamate)
tert-butyl N-2-(2-chloro-6-methylpyridin-4-yl)-1-oxopropan-2-ylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-2-(2-chloro-6-methylpyridin-4-yl)-1-oxopropan-2-ylcarbamate
- EN300-1900132
- tert-butyl N-[2-(2-chloro-6-methylpyridin-4-yl)-1-oxopropan-2-yl]carbamate
- 2228519-30-8
-
- Inchi: 1S/C14H19ClN2O3/c1-9-6-10(7-11(15)16-9)14(5,8-18)17-12(19)20-13(2,3)4/h6-8H,1-5H3,(H,17,19)
- InChI Key: LMDNUZLLXDAEJT-UHFFFAOYSA-N
- SMILES: ClC1=CC(=CC(C)=N1)C(C=O)(C)NC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 298.1084202g/mol
- Monoisotopic Mass: 298.1084202g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 370
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 68.3Ų
tert-butyl N-2-(2-chloro-6-methylpyridin-4-yl)-1-oxopropan-2-ylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1900132-0.05g |
tert-butyl N-[2-(2-chloro-6-methylpyridin-4-yl)-1-oxopropan-2-yl]carbamate |
2228519-30-8 | 0.05g |
$1381.0 | 2023-09-18 | ||
| Enamine | EN300-1900132-0.1g |
tert-butyl N-[2-(2-chloro-6-methylpyridin-4-yl)-1-oxopropan-2-yl]carbamate |
2228519-30-8 | 0.1g |
$1447.0 | 2023-09-18 | ||
| Enamine | EN300-1900132-0.25g |
tert-butyl N-[2-(2-chloro-6-methylpyridin-4-yl)-1-oxopropan-2-yl]carbamate |
2228519-30-8 | 0.25g |
$1513.0 | 2023-09-18 | ||
| Enamine | EN300-1900132-0.5g |
tert-butyl N-[2-(2-chloro-6-methylpyridin-4-yl)-1-oxopropan-2-yl]carbamate |
2228519-30-8 | 0.5g |
$1577.0 | 2023-09-18 | ||
| Enamine | EN300-1900132-1.0g |
tert-butyl N-[2-(2-chloro-6-methylpyridin-4-yl)-1-oxopropan-2-yl]carbamate |
2228519-30-8 | 1g |
$1643.0 | 2023-06-01 | ||
| Enamine | EN300-1900132-2.5g |
tert-butyl N-[2-(2-chloro-6-methylpyridin-4-yl)-1-oxopropan-2-yl]carbamate |
2228519-30-8 | 2.5g |
$3220.0 | 2023-09-18 | ||
| Enamine | EN300-1900132-5.0g |
tert-butyl N-[2-(2-chloro-6-methylpyridin-4-yl)-1-oxopropan-2-yl]carbamate |
2228519-30-8 | 5g |
$4764.0 | 2023-06-01 | ||
| Enamine | EN300-1900132-10.0g |
tert-butyl N-[2-(2-chloro-6-methylpyridin-4-yl)-1-oxopropan-2-yl]carbamate |
2228519-30-8 | 10g |
$7065.0 | 2023-06-01 | ||
| Enamine | EN300-1900132-1g |
tert-butyl N-[2-(2-chloro-6-methylpyridin-4-yl)-1-oxopropan-2-yl]carbamate |
2228519-30-8 | 1g |
$1643.0 | 2023-09-18 | ||
| Enamine | EN300-1900132-5g |
tert-butyl N-[2-(2-chloro-6-methylpyridin-4-yl)-1-oxopropan-2-yl]carbamate |
2228519-30-8 | 5g |
$4764.0 | 2023-09-18 |
tert-butyl N-2-(2-chloro-6-methylpyridin-4-yl)-1-oxopropan-2-ylcarbamate Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on tert-butyl N-2-(2-chloro-6-methylpyridin-4-yl)-1-oxopropan-2-ylcarbamate
Introduction to Tert-butyl N-2-(2-chloro-6-methylpyridin-4-yl)-1-oxopropan-2-ylcarbamate (CAS No. 2228519-30-8)
Tert-butyl N-2-(2-chloro-6-methylpyridin-4-yl)-1-oxopropan-2-ylcarbamate, with the CAS number 2228519-30-8, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the class of carbamates and exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and development. The presence of a tert-butyl group and a pyridine ring substituted with chloro and methyl groups contributes to its distinctive chemical properties, making it a valuable candidate for further investigation.
The compound's structure, featuring a N-substituted carbamate moiety attached to a propanone backbone, suggests potential biological activity. Carbamates are well-known for their versatility in medicinal chemistry, often serving as key intermediates in the synthesis of active pharmaceutical ingredients (APIs). The tert-butyl group enhances the stability of the carbamate linkage, which is crucial for maintaining the integrity of the compound during synthetic processes and biological evaluations.
Recent advancements in computational chemistry have enabled researchers to predict the pharmacological properties of such compounds with greater accuracy. Molecular modeling studies on Tert-butyl N-2-(2-chloro-6-methylpyridin-4-yl)-1-oxopropan-2-ylcarbamate have revealed potential interactions with various biological targets. These interactions are primarily mediated by the pyridine ring and the chloro substituent, which are known to be important for binding affinity in many drug molecules.
In addition to its structural features, the compound's solubility and metabolic stability are critical factors that influence its suitability for pharmaceutical applications. Preliminary solubility studies indicate that Tert-butyl N-2-(2-chloro-6-methylpyridin-4-yl)-1-oxopropan-2-ylcarbamate exhibits moderate solubility in common organic solvents, which facilitates its use in synthetic protocols. Furthermore, its metabolic stability suggests that it may undergo controlled degradation in biological systems, a desirable trait for drug candidates.
The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The key step involves the formation of the carbamate linkage, which can be achieved through various methods such as nucleophilic substitution or condensation reactions. The use of protecting groups is often necessary to prevent unwanted side reactions, particularly when dealing with sensitive functional groups like the pyridine ring.
One of the most promising applications of Tert-butyl N-2-(2-chloro-6-methylpyridin-4-yl)-1-oxopropan-2-ylcarbamate is in the development of novel therapeutic agents. The pyridine moiety is a common pharmacophore in many drugs due to its ability to interact with biological targets such as enzymes and receptors. The chloro substituent further enhances this potential by increasing lipophilicity and binding affinity. These features make it an attractive candidate for further exploration in drug discovery programs.
Recent research has also highlighted the importance of structural diversity in medicinal chemistry. Compounds like Tert-butyl N-2-(2-chloro-6-methylpyridin-4-y l)-1 oxopropan - 2 - ylcarbamate contribute to this diversity by introducing novel scaffolds that can be further modified to improve pharmacological properties. High-throughput screening (HTS) and virtual screening techniques have been instrumental in identifying such compounds as leads for new drugs.
The role of analytical chemistry in characterizing these compounds cannot be overstated. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide essential data for confirming molecular structure and purity. These analytical methods are crucial for ensuring that the compound meets the stringent requirements for pharmaceutical use.
In conclusion, Tert-butyl N - 2 - ( 2 - chloro - 6 - methylpyridin - 4 - yl ) - 1 oxopropan - 2 ylcarbamate (CAS No . 2228519 - 30 - 8) is a compound with significant potential in pharmaceutical research . Its unique structural features , combined with recent advancements in computational and experimental techniques , make it a valuable asset for drug discovery efforts . Further studies are warranted to fully explore its biological activity and therapeutic applications .
2228519-30-8 (tert-butyl N-2-(2-chloro-6-methylpyridin-4-yl)-1-oxopropan-2-ylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)